7-tert-butyl-2-(5-methyl-2-furyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
Description
Synthesis Analysis
The synthesis of similar compounds involves sequential reactions, such as base-catalyzed cyclization and aza-Wittig reactions. For example, the base-catalyzed reactions of nucleophilic reagents with carbodiimides, obtained by the aza-Wittig reaction of iminophosphorane with aromatic isocyanates, have been used to synthesize tetrahydropyrido[4′,3′:4,5]thieno[2,3-d]pyrimidin-4(3H)-ones (Chen & Liu, 2019). Additionally, a solution-phase parallel synthetic method has been applied to rapidly synthesize benzothieno[2,3-d]pyrimidin-4(3H)-ones, showcasing the versatility of methods available for compounds within this chemical family (Sun, Xu, & Ding, 2005).
Molecular Structure Analysis
X-ray characterization provides insight into the molecular structure of related compounds, highlighting the importance of intermolecular interactions in stabilizing the crystal structure. For instance, the crystal and molecular structure of 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4[3H]one, which shares structural similarities, reveals a complex network of hydrogen bonds and π-π interactions (Ziaulla et al., 2012).
Chemical Reactions and Properties
The synthesis and manipulation of the core structure allow for the generation of diverse derivatives with potential biological activities. For example, the creation of 3-amino-2-mercapto-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one derivatives through strategic functional group modifications has been explored, demonstrating the compound's versatility in chemical synthesis (Ashalatha et al., 2007).
properties
IUPAC Name |
7-tert-butyl-2-(5-methylfuran-2-yl)-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2S/c1-10-5-8-13(23-10)16-20-17(22)15-12-7-6-11(19(2,3)4)9-14(12)24-18(15)21-16/h5,8,11H,6-7,9H2,1-4H3,(H,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQSCTDAVXVHARM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2=NC3=C(C4=C(S3)CC(CC4)C(C)(C)C)C(=O)N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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